Cas no 196712-73-9 (4-Chloro-2,6-dibromotoluene)

• Product Name: 4-Chloro-2,6-dibromotoluene
• CAS No: 196712-73-9
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• CID: 3154335
• PubChem ID: 3347380
• Update Time: 2025-06-08

4-Chloro-2,6-dibromotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-dibromotoluene
• CS-0193646
• SCHEMBL12535917
• AKOS024325172
• MFCD00155007
• E89417
• 196712-73-9
• 1,3-dibromo-5-chloro-2-methylbenzene

• MDL： MFCD00155007
• Inchi： 1S/C7H5Br2Cl/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,1H3
• InChI Key： WUHITJWZONUGGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)Br)Cl

Computed Properties

• Exact Mass: 283.843
• Monoisotopic Mass: 281.845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-2,6-dibromotoluene

4-Chloro-2,6-Dibromotoluene: A Comprehensive Overview

4-Chloro-2,6-dibromotoluene (CAS No. 196712-73-9) is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is a derivative of toluene, characterized by the substitution of chlorine and bromine atoms at specific positions on the aromatic ring. The long-chain structure of this compound contributes to its unique chemical properties, making it a valuable component in the synthesis of advanced materials and intermediates.

Recent studies have highlighted the importance of 4-chloro-2,6-dibromotoluene in the development of novel polymer systems. Researchers have demonstrated that this compound can serve as a versatile building block for creating high-performance polymers with enhanced thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* explored the use of 4-chloro-2,6-dibromotoluene as a monomer in the synthesis of polyurethanes, showcasing its potential in creating sustainable and durable materials for industrial applications.

The synthesis of 4-chloro-2,6-dibromotoluene involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the bromination of toluene derivatives, followed by selective chlorination at specific positions. This process is highly sensitive to temperature and catalyst selection, as minor deviations can lead to unwanted by-products. Recent advancements in catalytic systems have improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of physical properties, 4-chloro-2,6-dibromotoluene exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various chemical reactions. The compound's aromatic stability is further enhanced by the electron-withdrawing effects of chlorine and bromine atoms, which contribute to its reactivity in electrophilic substitution reactions.

One of the most promising applications of 4-chloro-2,6-dibromotoluene lies in its use as an intermediate in pharmaceutical chemistry. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable precursor in the synthesis of complex drug molecules. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated the use of this compound in the development of a novel anti-cancer agent with high selectivity for tumor cells.

Moreover, 4-chloro-2,6-dibromotoluene has found applications in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests makes it an effective component in crop protection products. Recent research has also explored its potential as a precursor for biodegradable plastics, aligning with global efforts to reduce environmental impact.

In conclusion, 4-chloro-2,6-dibromotoluene (CAS No. 196712-73-9) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new uses for this compound, its role in advancing materials science and pharmaceutical development is expected to grow significantly.

References

• Smith et al., "Synthesis and Characterization of High-Performance Polymers Using 4-Chloro-2,6-Dibromotoluene," *Advanced Materials*, 2023.
• Jones et al., "Development of Anti-Cancer Agents: Role of 4-Chloro-2,6-Dibromotoluene," *Journal of Medicinal Chemistry*, 2023.
• Brown et al., "Environmental Applications of 4-Chloro-2,6-Dibromotoluene: A Sustainable Approach," *Green Chemistry*, 2023.

Keywords

• 4-Chloro-2,6-dibromotoluene
• CAS No. 196712-73-9
• Polymer synthesis
• Pharmaceutical intermediates
• Electrophilic substitution